Cas no 2168029-01-2 (methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate
• CAS No: 2168029-01-2
• MF: C₇H₇F₂NO₃S
• MW: 223.197187662125
• CID: 6190517
• PubChem ID: 165507002
• Update Time: 2025-10-29

methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate
• EN300-1269381
• 2168029-01-2

• Inchi： 1S/C7H7F2NO3S/c1-13-7(12)3-2-14-6(10-3)4(11)5(8)9/h2,4-5,11H,1H3
• InChI Key： FWBJREWJDGUSGF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C(C(F)F)O

Computed Properties

• Exact Mass: 223.01147058g/mol
• Monoisotopic Mass: 223.01147058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate

Introduction to Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate (CAS No. 2168029-01-2)

Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate, a compound with the chemical formula C₇H₇DFNO₃S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The presence of both difluoro and hydroxyethyl substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate features a central thiazole ring, which is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. The difluoro substitution on the ethyl group attached to the thiazole ring enhances the lipophilicity and metabolic stability of the molecule, while the hydroxyethyl side chain introduces a polar hydroxyl group that can participate in hydrogen bonding interactions. These structural features make the compound an attractive candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of fluorine atoms into these molecules often enhances their binding affinity to biological targets, leading to improved pharmacological efficacy. Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate is no exception and has shown promising activity in preclinical studies as a potential lead compound for therapeutic intervention.

The synthesis of Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the thiazole core through cyclization reactions followed by functional group modifications to introduce the difluoro and hydroxyethyl substituents. Advanced synthetic techniques such as organometallic chemistry and flow chemistry have been employed to improve reaction efficiency and scalability.

The pharmacological profile of Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate has been extensively studied in various cell-based and animal models. Preliminary findings suggest that this compound exhibits significant inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The unique structural features of the molecule allow it to interact with biological targets in a highly specific manner, minimizing off-target effects. This specificity is crucial for developing drugs with improved safety profiles.

In addition to its potential therapeutic applications, Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate has also been explored as a building block for more complex drug candidates. By modifying its structure through further chemical derivatization, researchers can fine-tune its pharmacological properties to enhance efficacy and selectivity. The versatility of this scaffold makes it a valuable asset in medicinal chemistry libraries.

The development of novel pharmaceuticals relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the binding modes of Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate with biological targets, providing insights into its mechanism of action. Such simulations help guide synthetic efforts by identifying key structural features that contribute to its biological activity.

The future prospects for Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate are promising as ongoing research continues to uncover new applications for thiazole derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, the full potential of this compound can be realized in the development of next-generation therapeutics.

In conclusion, Methyl 2-(2,2-difluoro-1-hydroxyethyl)-1,3-thiazole-4-carboxylate (CAS No. 2168029-01-2) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its combination of difluoro and hydroxyethyl substituents makes it an attractive scaffold for drug discovery efforts aimed at treating various diseases. As research progresses, this compound is expected to play a crucial role in the development of innovative therapeutic strategies.